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Compound of Interest

Compound Name: Dinoprost ethyl ester
CAS No.: 53764-89-9
Cat. No.: B1235850
Get Quote
. J

Content Type: Operational Safety & Logistics Guide Subject: Dinoprost Ethyl Ester
(Prostaglandin F2ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-
star-inserted">

Ethyl Ester) CAS Number: 38562-01-5 (Parent PGF2
: 551-11-1)[1][2][3]

Executive Summary: Immediate Action Required

Dinoprost ethyl ester is a potent prostaglandin analogue and a known reproductive toxin
(Repr. 1B). Unlike its salt forms, the ethyl ester modification significantly increases lipophilicity,
facilitating rapid transdermal absorption.

Core Disposal Directive:
» NEVER dispose of via sink/sewer (Strict EPA Ban).

 NEVER treat as general trash.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1235850#bc-rfq
https://www.benchchem.com/product/b1235850/docs?utm_src=pdf-body#dinoprost-ethyl-ester-proper-disposal-safety-protocol
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD17206.pdf
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://static.cymitquimica.com/products/10/pdf/sds-F433394.pdf
https://www.benchchem.com/product/b1235850/docs?utm_src=pdf-body#dinoprost-ethyl-ester-proper-disposal-safety-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

« MANDATORY High-Temperature Incineration (

1000°C) via a licensed chemical waste contractor.
Part 1: Chemical Profile & Risk Assessment
Why strict adherence is non-negotiable.

As a Senior Application Scientist, | must emphasize that the safety protocols for this compound
are dictated by its pharmacokinetics. Prostaglandins are autacoids—Ilocal hormones that act at
extremely low concentrations.

The Lipophilic Hazard Mechanism

The ethyl ester moiety masks the polar carboxyl group of the parent Prostaglandin F2

e Result: The molecule bypasses the epidermal barrier more efficiently than the free acid.

o Systemic Risk: Once absorbed, tissue esterases rapidly hydrolyze the ester back to the
active PGF2

, Which binds to FP receptors.

» Physiological Cascade: This triggers smooth muscle contraction (bronchoconstriction,
uterine contraction), posing severe risks to pregnant personnel and asthmatics.

Quantitative Hazard Data
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Parameter Specification Critical Note

Presumed human reproductive

GHS Classification Repr. 1B, Eye Irrit. 2 _
toxicant.

Bronchospasm & abortifacient

Target Organs Smooth muscle, Uterus, Lungs )
potential.
) ] ] ] Can form invisible aerosols if
Physical State Crystalline Solid or Oil
handled dry.
B Insoluble in water (Do not use
Solubility DMSO, Ethanol, DMF o
water for initial cleanup).
. ) Combustible but not highly
Flash Point >100°C (estimated)

flammable.

Part 2: Pre-Disposal Handling & Segregation

The "Chain of Custody" begins at the bench.

Storage & Segregation

Do not mix Dinoprost waste with general solvent waste unless the entire container is destined

for high-hazard incineration.
o Container: Amber glass vials with Teflon-lined caps.
e Labeling: Must be labeled "HIGH HAZARD: REPRODUCTIVE TOXIN - PROSTAGLANDIN."

e Secondary Containment: Store waste containers in a dedicated fume hood or vented
cabinet, inside a secondary plastic tray to capture drips.

Solubilization for Disposal

Solid waste (pure powder) poses an inhalation risk. It is safer to solubilize the compound
before sending it to the incinerator to prevent dust generation during waste transfer.

e Recommended Solvent: Ethanol or Acetone.
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e Protocol: Dissolve residual solids in a minimal amount of combustible solvent. This creates a
homogeneous liquid waste stream that incinerators can handle efficiently.

Part 3: The Disposal Protocol (Step-by-Step)

This workflow ensures compliance with EPA RCRA Subpart P (Hazardous Waste

Pharmaceuticals).

The Incineration Workflow

This process guarantees the destruction of the cyclopentane ring structure, nullifying biological

activity.
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Figure 1: Decision tree for preparing Dinoprost ethyl ester for final destruction.
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Detailed Steps

o Consolidation: Collect all contaminated consumables (pipette tips, weighing boats, gloves) in
a dedicated solid waste biohazard bag.

o Liquid Waste: Pour liquid waste into the designated "High Hazard Organic" carboy. Do not
overfill (leave 10% headspace).

o Decontamination of Glassware: Rinse glassware with Ethanol into the waste carboy. Do not
wash in the sink until triple-rinsed with solvent.

o Handover: Transfer to your facility's EHS (Environmental Health & Safety) team. Verify they
utilize a TSDF (Treatment, Storage, and Disposal Facility) capable of thermal oxidation.

Part 4: Spill Management (Emergency Ops)

Immediate response protocol for accidental release.

CRITICAL: If you are pregnant or planning to conceive, do not attempt cleanup. Evacuate and
alert EHS.

PPE Requirements[3][4][5][6][7][8]
e Respiratory: N95 minimum; P100/HEPA respirator recommended for powders.
o Skin:Double gloving is mandatory. Inner Latex (tactile), Outer Nitrile (chemical resistance).

o Body: Tyvek lab coat or apron.

Cleanup Procedure

e |solate: Mark the area.
e Absorb:
o Liquids: Cover with vermiculite or commercial spill pads.

o Solids: Cover with wet paper towels (dampened with ethanol) to prevent dust, then wipe
up. Do not dry sweep.[4]
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o Clean: Wipe the surface with 70% Ethanol, followed by a soap and water scrub.

» Disposal: All cleanup materials (pads, gloves, towels) must go into the High Hazard
Incineration stream.

Don PPE Containment Absorption Decon Surface Dispose as

Spill Detected ——® Assess Volume/Form —»

(Double Gloves + Resp) (Dike or Wet Wipe) (Vermiculite/Pads) (Ethanol -> Soap) Hazardous Waste

Click to download full resolution via product page

Figure 2: Linear response workflow for laboratory spills.

Part 5: Regulatory Compliance & Integrity

Grounding your operations in federal standards.

EPA RCRA Status

Under the US Resource Conservation and Recovery Act (RCRA), Dinoprost is not explicitly "P-
listed" (acutely toxic) by name, but it falls under the Subpart P - Hazardous Waste
Pharmaceuticals rule [1].

» Implication: It is illegal to sewer this compound.

o Best Practice: Treat as "P-listed equivalent” due to its low LD50 and high potency.

Verification

Before signing the waste manifest, verify the destination facility uses Incineration (Code H040
or H120). Landfilling (even in secure landfills) is discouraged for bioactive hormones due to
potential leaching.

References

o United States Environmental Protection Agency (EPA). (2019). Management Standards for
Hazardous Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine.[5]
Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1450
https://www.benchchem.com/product/b1235850?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD17206.pdf
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://static.cymitquimica.com/products/10/pdf/sds-F433394.pdf
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/summary-epa-final-rule-management-hazardous-pharmaceutical-waste.pdf
https://www.quarles.com/newsroom/publications/epa-finalizes-long-awaited-pharmaceutical-hazardous-waste-rule
https://www.quarles.com/newsroom/publications/epa-finalizes-long-awaited-pharmaceutical-hazardous-waste-rule
https://www.benchchem.com/product/b1235850/docs#dinoprost-ethyl-ester-proper-disposal-safety-protocol
https://www.benchchem.com/product/b1235850/docs#dinoprost-ethyl-ester-proper-disposal-safety-protocol
https://www.benchchem.com/product/b1235850/docs#dinoprost-ethyl-ester-proper-disposal-safety-protocol
https://www.benchchem.com/product/b1235850/docs#dinoprost-ethyl-ester-proper-disposal-safety-protocol
https://www.benchchem.com/product/b1235850?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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